Cas no 210841-59-1 (1H-Pyrrole-2-carboxylicacid, 5-propyl-, methyl ester)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 5-propyl-, methyl ester
• CAS No: 210841-59-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 242347
• PubChem ID: 15408068
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylicacid, 5-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 5-propyl-, methyl ester
• 1H-Pyrrole-2-carboxylicacid,5-propyl-,methylester(9CI)
• Methyl 5-propyl-1H-pyrrole-2-carboxylate
• 210841-59-1

• Inchi： 1S/C9H13NO2/c1-3-4-7-5-6-8(10-7)9(11)12-2/h5-6,10H,3-4H2,1-2H3
• InChI Key： FKWRDPUWXRNEAA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(CCC)N1)=O

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09